Cas no 71130-49-9 (N,N-Diethyl-p-phenylenediamine, p-toluene sulfonate)

• Product Name: N,N-Diethyl-p-phenylenediamine, p-toluene sulfonate
• CAS No: 71130-49-9
• MF: C₁₇H₂₄N₂O₃S
• MW: 336.449063301086
• CID: 569015
• PubChem ID: 172735
• Update Time: 2025-04-19

N,N-Diethyl-p-phenylenediamine, p-toluene sulfonate Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-p-phenylenediamine, p-toluene sulfonate
• (p-aminophenyl)diethylammonium toluene-4-sulphonate
• 4-N,4-N-diethylbenzene-1,4-diamine,4-methylbenzenesulfonic acid
• 1,4-Benzenediamine, N,N-diethyl-, mono(4-methylbenzenesulfonate)
• 1,4-Benzenediamine, N1,N1-diethyl-, 4-methylbenzenesulfonate (1:1)
• N,N-diethylbenzene-1,4-diamine 4-methylbenzenesulfonate (1:1)
• UNII-WKN992Y7A2
• WKN992Y7A2
• DTXSID8072249
• 71130-49-9
• N,N-Diethyl-p-phenylenediamine tosylate
• EINECS 275-211-6

• Inchi： 1S/C10H16N2.C7H8O3S/c1-3-12(4-2)10-7-5-9(11)6-8-10;1-6-2-4-7(5-3-6)11(8,9)10/h5-8H,3-4,11H2,1-2H3;2-5H,1H3,(H,8,9,10)
• InChI Key： LSNIJCHJIXRASO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.N(C1C=CC(=CC=1)N)(CC)CC

Computed Properties

• Exact Mass: 336.15092
• Monoisotopic Mass: 336.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92Ų

Experimental Properties

• PSA: 87.66